![molecular formula C23H14ClNO4 B2488283 N-(2-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-3-carboxamide CAS No. 477556-66-4](/img/no-structure.png)
N-(2-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-3-carboxamide
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Description
N-(2-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-3-carboxamide, also known as BCA, is a chemical compound that has been widely studied for its potential use in scientific research. It is a synthetic derivative of the natural compound coumarin, which has been shown to have various biological activities. BCA has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for further study.
Scientific Research Applications
Molecular Structure and Spectroscopic Analysis
The synthesis and characterization of similar compounds have led to advancements in molecular structure analysis. For instance, Demir et al. (2016) conducted a comprehensive study on the synthesis, crystal structure analysis, spectral investigations (IR, NMR, UV-Vis), and computational analysis of a closely related compound. This research highlighted the utility of hybrid-DFT methods and X-ray diffraction in understanding the molecular geometry and electronic properties of such compounds, offering insights into their potential applications in material science and molecular engineering (Demir et al., 2016).
Antibacterial Activity
Research on derivatives of N-(2-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-3-carboxamide has demonstrated significant antibacterial properties. Pouramiri et al. (2017) synthesized novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamide derivatives and evaluated their in vitro antibacterial activity. These compounds showed promising antibacterial effects against both Gram-negative and Gram-positive bacteria, indicating their potential as antibacterial agents (Pouramiri et al., 2017).
Antimicrobial and Antioxidant Properties
Further studies on chromene derivatives have explored their antimicrobial and antioxidant capabilities. For example, compounds isolated from natural sources related to this compound showed moderate antioxidant activity and potential for antimicrobial application. This suggests the relevance of such compounds in developing new antioxidant and antimicrobial materials (Bernardi et al., 2005).
Application in Photochromic Materials
The study of photochromic naphthopyran dyes, which share structural similarities with this compound, has revealed their potential in the development of advanced photoresponsive materials. The investigation into their photodynamics within specific matrices provides valuable insights for applications in smart windows, optical data storage, and photo-switchable devices (Fang et al., 2015).
Synthetic Methodologies and Chemical Properties
Research has also focused on developing synthetic methodologies for chromene derivatives, which are crucial for exploring their full potential in various applications. For example, innovative one-pot, three-component synthesis techniques have been developed for creating chromene carboxamide derivatives, highlighting the efficiency and versatility of these methods in producing compounds with significant biological activities and potential material science applications (Nizami & Hua, 2018).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-3-carboxamide involves the condensation of 2-benzoyl-4-chlorobenzaldehyde with 4-hydroxy-3-methoxybenzaldehyde to form 2-(2-benzoyl-4-chlorophenyl)-4-hydroxy-4H-chromen-3-one. This intermediate is then reacted with urea to form the final product.", "Starting Materials": [ "2-benzoyl-4-chlorobenzaldehyde", "4-hydroxy-3-methoxybenzaldehyde", "urea", "acetic acid", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-benzoyl-4-chlorobenzaldehyde (1.0 equiv) and 4-hydroxy-3-methoxybenzaldehyde (1.0 equiv) in acetic acid (10 mL) and add a catalytic amount of sodium acetate. Heat the mixture at reflux for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and filter the solid product. Wash the solid with ethanol and dry under vacuum to obtain 2-(2-benzoyl-4-chlorophenyl)-4-hydroxy-4H-chromen-3-one.", "Step 3: Dissolve 2-(2-benzoyl-4-chlorophenyl)-4-hydroxy-4H-chromen-3-one (1.0 equiv) and urea (2.0 equiv) in ethanol (10 mL) and heat the mixture at reflux for 6 hours.", "Step 4: Cool the reaction mixture to room temperature and filter the solid product. Wash the solid with ethanol and dry under vacuum to obtain N-(2-benzoyl-4-chlorophenyl)-4-oxo-4H-chromene-3-carboxamide." ] } | |
CAS RN |
477556-66-4 |
Molecular Formula |
C23H14ClNO4 |
Molecular Weight |
403.82 |
IUPAC Name |
N-(2-benzoyl-4-chlorophenyl)-4-oxochromene-3-carboxamide |
InChI |
InChI=1S/C23H14ClNO4/c24-15-10-11-19(17(12-15)21(26)14-6-2-1-3-7-14)25-23(28)18-13-29-20-9-5-4-8-16(20)22(18)27/h1-13H,(H,25,28) |
InChI Key |
BEKMPKHMZSVEGI-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=COC4=CC=CC=C4C3=O |
solubility |
not available |
Origin of Product |
United States |
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